Cas no 943735-43-1 ((5-bromo-2-chlorothiazol-4-yl)methanol)

(5-Bromo-2-chlorothiazol-4-yl)methanol is a heterocyclic compound featuring a thiazole core substituted with bromine at the 5-position, chlorine at the 2-position, and a hydroxymethyl group at the 4-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromine and chlorine substituents enhance reactivity for further functionalization, while the hydroxymethyl group offers a handle for derivatization or conjugation. Its well-defined reactivity profile makes it valuable for constructing complex thiazole-based scaffolds. The compound is typically handled under controlled conditions due to its sensitivity, ensuring stability for synthetic applications.

(5-bromo-2-chlorothiazol-4-yl)methanol structure

943735-43-1 structure

Product Name:(5-bromo-2-chlorothiazol-4-yl)methanol

CAS No:943735-43-1

MF:C₄HBr₂NOS

MW:270.929837942123

CID:6559018

PubChem ID:118618365

Update Time:2026-03-11

(5-bromo-2-chlorothiazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (5-bromo-2-chlorothiazol-4-yl)methanol
- 4-Thiazolecarboxaldehyde, 2,5-dibromo-
- 2,5-Dibromothiazole-4-carbaldehyde
- 943735-43-1
- EN300-7619033
- SCHEMBL17385012
- 2,5-dibromo-1,3-thiazole-4-carbaldehyde
- MFCD17169027
- AT10198
- starbld0018241
- Inchi： 1S/C4HBr2NOS/c5-3-2(1-8)7-4(6)9-3/h1H
- InChI Key： CECVPLSWZMKZMG-UHFFFAOYSA-N
- SMILES： S1C(Br)=C(C=O)N=C1Br

Computed Properties

Exact Mass: 270.813
Monoisotopic Mass: 268.815
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.2A^2
XLogP3: 2.8

Experimental Properties

Density: 2.332±0.06 g/cm3(Predicted)
Melting Point: 100 °C
Boiling Point: 317.0±22.0 °C(Predicted)
pka: -3.09±0.10(Predicted)

(5-bromo-2-chlorothiazol-4-yl)methanol Pricemore >>

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